Pyridyl-thiazoles as a new class of ligand for metallosupramolecular chemistry: formation of double and triple helicates with Cu(ii)
Chemical Communications Pub Date: 2000-07-26 DOI: 10.1039/B004319M
Abstract
Reaction of either 1,10-phenanthroline-2-thioamide or pyridine-2-thioamide with 1,4-dibromobutane-2,3-dione affords the novel thiazole-containing polydentate ligands L1 and L2, respectively; these ligands form dinuclear double and triple helicate architectures, respectively, with Cu2+.
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